Cas no 1006464-43-2 (4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole
• CAS No: 1006464-43-2
• MF: C₈H₉BrN₄
• MW: 241.087859869003
• MDL: MFCD04970845
• CID: 5214577
• PubChem ID: 19621299
• Update Time: 2026-03-06

4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,3-dimethyl-1H,1H-[3,4]bipyrazolyl
• 4-(4-BROMO-1H-PYRAZOL-3-YL)-1,3-DIMETHYL-1H-PYRAZOLE
• 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole

• MDL： MFCD04970845
• Inchi： 1S/C8H9BrN4/c1-5-6(4-13(2)12-5)8-7(9)3-10-11-8/h3-4H,1-2H3,(H,10,11)
• InChI Key： BHJVEWYVTSPEPT-UHFFFAOYSA-N
• SMILES： N1C=C(Br)C(C2=CN(C)N=C2C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole

Comprehensive Overview of 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 1006464-43-2)

The compound 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 1006464-43-2) is a brominated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-dimethyl-1H-pyrazole core linked to a 4-bromo-1H-pyrazol-3-yl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the pyrazole scaffold has gained attention for its versatility in drug discovery. The presence of a bromine atom in 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole enhances its reactivity, enabling selective functionalization for targeted applications. This property is particularly relevant in the context of covalent drug design, a trending topic in medicinal chemistry. The compound’s molecular weight and lipophilicity also make it suitable for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a key focus area for modern drug developers.

From a synthetic perspective, CAS No. 1006464-43-2 serves as a building block for heterocyclic chemistry. Its dual pyrazole rings offer multiple sites for modification, catering to the rising interest in fragment-based drug discovery. Laboratories often employ this compound to explore structure-activity relationships (SAR) in lead optimization, addressing common search queries like "pyrazole derivatives in drug design" or "brominated heterocycles applications." Such studies are critical for advancing precision medicine, another hot topic in biomedical research.

The agrochemical industry also benefits from 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole, as pyrazole-based compounds are known for their pesticidal and herbicidal activities. With increasing global emphasis on sustainable agriculture, researchers are investigating this compound’s potential to develop eco-friendly crop protection agents. Its halogenated structure aligns with the search for low-residue pesticides, a frequently discussed subject in environmental science forums.

Analytical characterization of CAS No. 1006464-43-2 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with Good Laboratory Practices (GLP), a recurring theme in quality control discussions. The compound’s stability under various conditions is another area of interest, particularly for users searching for "pyrazole storage guidelines" or "handling brominated compounds."

In summary, 4-(4-bromo-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 1006464-43-2) is a multifaceted compound bridging pharmaceutical innovation and agrochemical sustainability. Its relevance to drug discovery, covalent inhibitors, and green chemistry positions it as a compound of enduring scientific and industrial value.